Ethyl 4-hydroxy-3-methylbenzo[b]thiophene-6-carboxylate

• Molecular Formula: C12H12O3S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: ethyl 4-hydroxy-3-methyl-1-benzothiophene-6-carboxylate
• InChI: InChI=1S/C12H12O3S/c1-3-15-12(14)8-4-9(13)11-7(2)6-16-10(11)5-8/h4-6,13H,3H2,1-2H3
• InChI Key: MNNCFXSWKXSOTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C2C(=CSC2=C1)C)O

Description

Ethyl 4-hydroxy-3-methylbenzo[b]thiophene-6-carboxylate is a useful research compound. Its molecular formula is C12H12O3S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-(acetyloxy)-3-methyl-1-benzothiophene-6-carboxylate was dissolved in absolute ethanol (500 mL). Potassium carbonate (35 g, 0.25 mol) was added. The reaction mixture was stirred for 3 h at 60° C. and diluted with 200 mL of dichloromethane. The suspension was filtered. The precipitate was washed by 100 mL of dichloromethane. The combined solutions were washed by 200 mL of a 10% aqueous solution of citric acid and evaporated in vacuum to dryness. The obtained crude product was chromatographed on a layer of silica gel (150×100 mm) with hexane/ethyl acetate mixture (2:1) to give the desired product 19.5 g (82 mmol, 60%) as a cream solid. 1H NMR (DMSO-D6): δ ppm 1.35 (t, 3H), 2.60 (s, 3H), 4.20 (qt, 2H), 7.29 (m, 1H), 7.35 (s, 1H), 7.95 (s, 1H); MS (APCI, pos): 237.1.